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Compound of Interest

Compound Name: Lophanthoidin E

Cat. No.: B14021423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Lophanthoidin E is a naturally occurring royleanone-type diterpenoid that has been isolated

from Rabdosia lophanthoides. As a member of the diterpenoid class of compounds, which are

known for their diverse and potent biological activities, Lophanthoidin E holds potential for

further investigation in drug discovery and development. This technical guide provides a

comprehensive overview of the available literature on Lophanthoidin E, focusing on its

chemical properties and biological context.

Chemical Structure and Properties
Lophanthoidin E is chemically identified as 1,4-Phenanthrenedione, 2-[2-(acetyloxy)-1-

methylethyl]-4b,5,6,7,8,8a,9,10-octahydro-3,9,10-trihydroxy-4b,8,8-trimethyl-, with the

Chemical Abstracts Service (CAS) registry number 120462-45-5 and a molecular formula of

C22H30O7. It belongs to the lophanthoidin family of compounds, which also includes

Lophanthoidins A-F, all isolated from the same plant source.

Biological Context and Potential Activities
Lophanthoidin E was first isolated from the dried leaves of Rabdosia lophanthoides (also

referred to as Lophanthus alatus in some literature), a plant known for producing a variety of

bioactive diterpenoids. While specific biological activity data for Lophanthoidin E is not

extensively detailed in publicly available literature, the broader class of diterpenoids from the

Rabdosia genus has been a subject of significant scientific interest.
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Studies on related compounds from Rabdosia lophanthoides var. gerardianus have revealed

significant cytotoxic activities against various human cancer cell lines. For instance, several

abietane diterpenoids isolated from this plant have demonstrated potent effects against HepG2

(hepatocellular carcinoma) and HCF-8 (colon cancer) cell lines, with IC50 values in the low

micromolar range. This suggests that compounds from this plant, including the lophanthoidin

family, are promising candidates for anticancer research.

The general biological activities of diterpenoids are vast and well-documented, encompassing

anti-inflammatory, antimicrobial, and antitumor properties. The royleanone skeleton,

characteristic of Lophanthoidin E, is a key structural feature often associated with these

biological effects. Further research is required to specifically elucidate the bioactivity profile of

Lophanthoidin E.

Experimental Information
Detailed experimental protocols for the specific biological evaluation of Lophanthoidin E are

not currently available in the public domain. However, the initial isolation and structure

elucidation were achieved through standard phytochemical techniques.

Isolation and Structure Elucidation Workflow
The general workflow for isolating Lophanthoidin E and its related compounds from Rabdosia

lophanthoides can be inferred from typical natural product chemistry protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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